Cas no 68-34-8 (p-TOLUENESULFONANILIDE)

p-Toluenesulfonanilide is a sulfonamide derivative characterized by the presence of a toluenesulfonyl group attached to an aniline moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and agrochemicals. Its stable sulfonamide linkage and aromatic structure contribute to its utility in reactions requiring selective functionalization or protection of amine groups. The product exhibits good thermal stability and solubility in common organic solvents, facilitating its handling in synthetic processes. Its well-defined reactivity profile makes it a reliable reagent for producing structurally diverse sulfonamide-based compounds.
p-TOLUENESULFONANILIDE structure
p-TOLUENESULFONANILIDE structure
Product Name:p-TOLUENESULFONANILIDE
CAS No:68-34-8
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD00025989
CID:502987
PubChem ID:87576258
Update Time:2025-06-08

p-TOLUENESULFONANILIDE Chemical and Physical Properties

Names and Identifiers

    • p-Toluenesulfonanilide
    • Benzenesulfonamide,4-methyl-N-phenyl-
    • 4-Methyl-N-phenylbenzenesulfonamide
    • N-Tosylaniline
    • Benzenesulfonamide, 4-methyl-N-phenyl-
    • N-Phenyl-p-toluenesulfonamide
    • [(4-methylphenyl)sulfonyl]phenylamine
    • VLVCWODDMDGANW-UHFFFAOYSA-N
    • NSC2178
    • p-toluene sulfonanilide
    • N-(Phenyl) p-toluenesulfonamide
    • NSC24629
    • STK059716
    • 4-Methyl-N-phenyl-benzenesulfonamide
    • SBB056681
    • BDBM50428400
    • ANW-
    • AE-848/00888030
    • 4-Methylbenzenesulfonanilide
    • N1-Phenyl-4-toluenesulfonamide
    • p-Toluenesulfonylanilide
    • AKOS001073541
    • D70395
    • Tosylaniline
    • N-Phenyl-4-methylbenzenesulfonamide
    • Topcizer 108
    • EN300-15972
    • CHEMBL182659
    • N-[(4-Methylphenyl)sulfonyl]aniline
    • Z45619486
    • CS-0132035
    • 4-methyl-N-phenylbenzene-1-sulfonamide
    • MFCD00025989
    • SCHEMBL322990
    • N(1)-Phenyl-4-toluenesulfonamide
    • NS00041324
    • p-Toluenesulfanilide
    • 68-34-8
    • NSC-2178
    • U2P2PZ5R29
    • DTXSID40883218
    • T0282
    • AS-62180
    • A867062
    • n-phenyl p-toluenesulfonamide
    • N-Tosylbenzenamine
    • FT-0631296
    • N-p-Toluenesulfonylaniline
    • NSC-24629
    • GLXC-04993
    • DB-055139
    • p-TOLUENESULFONANILIDE
    • MDL： MFCD00025989
    • Inchi： 1S/C13H13NO2S/c1-11-7-9-13(10-8-11)17(15,16)14-12-5-3-2-4-6-12/h2-10,14H,1H3
    • InChI Key： VLVCWODDMDGANW-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 247.06700
  • Monoisotopic Mass: 247.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.6

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.2217 (rough estimate)
  • Melting Point: 100.0 to 103.0 deg-C
  • Refractive Index: 1.6800 (estimate)
  • PSA: 54.55000
  • LogP: 3.94960
  • Solubility: Uncertain

p-TOLUENESULFONANILIDE Security Information

p-TOLUENESULFONANILIDE Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

p-TOLUENESULFONANILIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T858190-100g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Alichem
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Alichem
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0282-25G
p-Toluenesulfonanilide
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 ¥210.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0282-100G
p-Toluenesulfonanilide
 68-34-8 >98.0%(T)(HPLC)
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 ¥720.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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p-Toluenesulfonanilide
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abcr
AB142612-25 g
p-Toluenesulfonanilide, 98%; .
 68-34-8 98%
25 g
 €86.20 2023-07-20

p-TOLUENESULFONANILIDE Production Method

p-TOLUENESULFONANILIDE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68-34-8)p-TOLUENESULFONANILIDE
Order Number:A867062
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:03
Price ($):244.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:68-34-8)p-TOLUENESULFONANILIDE
A867062
Purity:99%
Quantity:500g
Price ($):244.0
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